Cas no 126114-66-7 (Isoquinoline,1,2,3,4-tetrahydro-1-methyl-1-phenyl-, hydrochloride, (1R)- (9CI))

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-1-methyl-1-phenyl-, hydrochloride, (1R)- (9CI)
• CAS No: 126114-66-7
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• CID: 176714
• PubChem ID: 130852
• Update Time: 2025-04-19

Isoquinoline,1,2,3,4-tetrahydro-1-methyl-1-phenyl-, hydrochloride, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-1-methyl-1-phenyl-, hydrochloride, (1R)- (9CI)
• 1-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• 1-methyl-1-phenyl-3,4-dihydro-2H-isoquinoline
• (+)-1,2,3,4-Tetrahydro-1-methyl-1-phenylisoquinoline hydrochloride
• 1-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (1:1)
• FR 115427
• FR-115427
• Isoquinoline, 1,2,3,4-tetrahydro-1-methyl-1-phenyl-, hydrochloride, (+)-
• (+)-1-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 1-methyl-1-phenyl-3,4-dihydro-2H-isoquinoline;hydrochloride
• SCHEMBL6021932
• DTXSID10925417
• 126114-66-7
• 1-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)

• Inchi： 1S/C16H17N.ClH/c1-16(14-8-3-2-4-9-14)15-10-6-5-7-13(15)11-12-17-16;/h2-10,17H,11-12H2,1H3;1H
• InChI Key： LUSUZDOXGNAITA-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2C=CC=CC=2C1(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 259.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03